Cas no 1131580-57-8 (Ethyl 4-hydroxy-1,2,3,4-tetrahydroquinoline-3-carboxylate)

Ethyl 4-hydroxy-1,2,3,4-tetrahydroquinoline-3-carboxylate is a heterocyclic compound featuring a tetrahydroquinoline scaffold with an ethyl ester and a hydroxyl group at the 4-position. This structure imparts significant versatility in synthetic chemistry, particularly as a key intermediate in the preparation of biologically active molecules, including pharmaceuticals and agrochemicals. The presence of both hydroxyl and ester functional groups allows for further derivatization, enabling the synthesis of diverse analogs. Its rigid yet modifiable framework makes it valuable for drug discovery, especially in targeting central nervous system (CNS) disorders or antimicrobial agents. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its synthetic utility and potential pharmacological relevance highlight its importance in medicinal chemistry research.

Ethyl 4-hydroxy-1,2,3,4-tetrahydroquinoline-3-carboxylate structure

1131580-57-8 structure

Product Name:Ethyl 4-hydroxy-1,2,3,4-tetrahydroquinoline-3-carboxylate

CAS No:1131580-57-8

MF:C₁₂H₁₅NO₃

MW:221.252403497696

CID:5704518

PubChem ID:102567850

Update Time:2025-07-02

Ethyl 4-hydroxy-1,2,3,4-tetrahydroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1131580-57-8
- Ethyl 4-hydroxy-1,2,3,4-tetrahydroquinoline-3-carboxylate
- Ethyl4-hydroxy-1,2,3,4-tetrahydroquinoline-3-carboxylate
- 4-Hydroxy-1,2,3,4-tetrahydro-quinoline-3-carboxylic acid ethyl ester
- 3-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-4-hydroxy-, ethyl ester
- Inchi： 1S/C12H15NO3/c1-2-16-12(15)9-7-13-10-6-4-3-5-8(10)11(9)14/h3-6,9,11,13-14H,2,7H2,1H3
- InChI Key： LFXQLXMPVMMMHL-UHFFFAOYSA-N
- SMILES： OC1C2C=CC=CC=2NCC1C(=O)OCC

Computed Properties

Exact Mass: 221.10519334g/mol
Monoisotopic Mass: 221.10519334g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 257
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 58.6Å²

Experimental Properties

Density: 1.206±0.06 g/cm3(Predicted)
Boiling Point: 364.2±42.0 °C(Predicted)
pka: 13.31±0.40(Predicted)

Ethyl 4-hydroxy-1,2,3,4-tetrahydroquinoline-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM245602-1g	Ethyl 4-hydroxy-1,2,3,4-tetrahydroquinoline-3-carboxylate	1131580-57-8	97%	1g	$458	2021-08-04
Chemenu	CM245602-5g	Ethyl 4-hydroxy-1,2,3,4-tetrahydroquinoline-3-carboxylate	1131580-57-8	97%	5g	$1127	2021-08-04
Chemenu	CM245602-10g	Ethyl 4-hydroxy-1,2,3,4-tetrahydroquinoline-3-carboxylate	1131580-57-8	97%	10g	$1543	2021-08-04
Chemenu	CM245602-1g	Ethyl 4-hydroxy-1,2,3,4-tetrahydroquinoline-3-carboxylate	1131580-57-8	97%	1g	$***	2023-04-03

Ethyl 4-hydroxy-1,2,3,4-tetrahydroquinoline-3-carboxylate Related Literature

1. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
2. An automatic method for the determination of anionic surface-active material in water

Analyst, 1966,91, 113-118
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
5. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642

Additional information on Ethyl 4-hydroxy-1,2,3,4-tetrahydroquinoline-3-carboxylate

Comprehensive Overview of Ethyl 4-hydroxy-1,2,3,4-tetrahydroquinoline-3-carboxylate (CAS No. 1131580-57-8)

Ethyl 4-hydroxy-1,2,3,4-tetrahydroquinoline-3-carboxylate (CAS No. 1131580-57-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the tetrahydroquinoline family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The presence of both hydroxyl and ester functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for tetrahydroquinoline derivatives has surged due to their potential therapeutic properties. Researchers are particularly interested in their role as building blocks for drug development, especially in areas like central nervous system (CNS) disorders and anti-inflammatory agents. The compound's unique structure, featuring a 4-hydroxy group and an ethyl carboxylate moiety, allows for further chemical modifications, making it a valuable asset in medicinal chemistry.

One of the most frequently asked questions about Ethyl 4-hydroxy-1,2,3,4-tetrahydroquinoline-3-carboxylate is its synthetic route. The compound is typically synthesized through multistep organic reactions, including cyclization and esterification processes. Its CAS number (1131580-57-8) is often used by researchers to locate detailed spectroscopic data and safety information in chemical databases. This highlights the importance of accurate chemical identification in scientific literature.

From an industrial perspective, Ethyl 4-hydroxy-1,2,3,4-tetrahydroquinoline-3-carboxylate is also explored for its potential in material science. Its aromatic core and functional groups make it a candidate for designing advanced polymers or ligands for catalysis. As sustainability becomes a global priority, researchers are investigating greener synthesis methods for such compounds, aligning with the principles of green chemistry.

In summary, Ethyl 4-hydroxy-1,2,3,4-tetrahydroquinoline-3-carboxylate (CAS No. 1131580-57-8) is a multifaceted compound with promising applications in pharmaceuticals, material science, and chemical synthesis. Its structural features and reactivity profile continue to inspire innovative research, addressing some of the most pressing challenges in modern science.